Cas no 41230-63-1 (N-(4-Amino-3-methyl-oxazol-5-yl)acetamide)

N-(4-Amino-3-methyl-oxazol-5-yl)acetamide structure
41230-63-1 structure
Product Name:N-(4-Amino-3-methyl-oxazol-5-yl)acetamide
CAS No:41230-63-1
MF:C6H9N3O2
MW:155.154560804367
CID:333986
PubChem ID:289990
Update Time:2025-04-19

N-(4-Amino-3-methyl-oxazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Amino-3-methyl-oxazol-5-yl)acetamide
    • Acetamide, N-(4-amino-3-methyl-5-isoxazolyl)- (9CI)
    • 5-Acetamido-4-amino-3-methylisoxazol
    • N-(4-amino-3-methyl-isoxazol-5-yl)-acetamide
    • N-(4-Amino-3-methyl-1,2-oxazol-5-yl)ethanimidic acid
    • NSC-152539
    • DTXSID50961511
    • NSC152539
    • 41230-63-1
    • Inchi: 1S/C6H9N3O2/c1-3-5(7)6(11-9-3)8-4(2)10/h7H2,1-2H3,(H,8,10)
    • InChI Key: HUEKKRSEFIXCJX-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(C)=N1)N)NC(C)=O

Computed Properties

  • Exact Mass: 155.06900
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • PSA: 81.15000
  • LogP: 1.17780
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